(3R*,4R*)-1-(2-amino-4-pyrimidinyl)-4-(4-morpholinyl)-3-piperidinol

• IUPAC Name: (3R,4R)-1-(2-aminopyrimidin-4-yl)-4-morpholin-4-ylpiperidin-3-ol
• InChI: InChI=1S/C13H21N5O2/c14-13-15-3-1-12(16-13)18-4-2-10(11(19)9-18)17-5-7-20-8-6-17/h1,3,10-11,19H,2,4-9H2,(H2,14,15,16)/t10-,11-/m1/s1
• InChI Key: YLQRTZUTHSTJEC-GHMZBOCLSA-N
• Canonical SMILES: C1CN(CC(C1N2CCOCC2)O)C3=NC(=NC=C3)N
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1N2CCOCC2)O)C3=NC(=NC=C3)N
• Molecular Formula: C13H21N5O2
• Molecular Weight: 279.34 g/mol

Description

(3R*,4R*)-1-(2-amino-4-pyrimidinyl)-4-(4-morpholinyl)-3-piperidinol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. This compound has been found to exhibit remarkable biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of (3R*,4R*)-1-(2-amino-4-pyrimidinyl)-4-(4-morpholinyl)-3-piperidinol is not fully understood. However, it has been suggested that this compound may act as a modulator of various neurotransmitter systems in the brain, including the cholinergic, glutamatergic, and GABAergic systems.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits a wide range of biochemical and physiological effects, including neuroprotection, anti-inflammatory activity, and analgesic effects. It has also been found to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of (3R*,4R*)-1-(2-amino-4-pyrimidinyl)-4-(4-morpholinyl)-3-piperidinol is its high potency and selectivity towards its target receptors. However, its low solubility and stability in aqueous solutions can pose a challenge for its use in lab experiments.

Future Directions

There are several future directions for the research of (3R*,4R*)-1-(2-amino-4-pyrimidinyl)-4-(4-morpholinyl)-3-piperidinol. One potential area of focus is the development of more efficient and scalable synthesis methods for this compound. Another area of interest is the investigation of its potential use in the treatment of other neurological disorders, such as multiple sclerosis and Huntington's disease. Additionally, further research is needed to elucidate the exact mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of (3R*,4R*)-1-(2-amino-4-pyrimidinyl)-4-(4-morpholinyl)-3-piperidinol involves several steps, including the reaction between 2-amino-4-pyrimidinol and 4-morpholinylpiperidine, followed by the reduction of the resulting intermediate using a suitable reducing agent. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

(3R*,4R*)-1-(2-amino-4-pyrimidinyl)-4-(4-morpholinyl)-3-piperidinol has been extensively studied for its potential therapeutic applications, especially in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. It has also been investigated for its potential use as an analgesic and anti-inflammatory agent.